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Compound of Interest

(2,3-

Compound Name: Dibromophenyl)methanesulfonami
de

CAS No.: 2243504-88-1

Cat. No.: B2680086

Get Quote

Executive Summary

This technical guide provides the definitive chemical identifiers, structural analysis, and

synthetic methodologies for (2,3-Dibromophenyl)methanesulfonamide (CAS: 2243504-88-
1). As a specialized building block in medicinal chemistry, this molecule serves as a critical
pharmacophore in Fragment-Based Drug Discovery (FBDD), particularly for targeting
metalloenzymes (e.g., Carbonic Anhydrases, MMPs) where the sulfonamide "warhead"
requires a flexible methylene linker to optimize active site geometry.

The guide is structured to transition from core chemoinformatic data to practical wet-lab
protocols, ensuring high reproducibility and integration into computational workflows.

Part 1: Chemical Identity & Chemoinformatics
Core Identifiers
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The following identifiers are verified against catalog data and IUPAC nomenclature rules. Use

these strings for precise database querying and docking simulations.

Identifier Type

Value

Notes

Chemical Name

(2,3-
Dibromophenyl)methanesulfon

amide

IUPAC / Systematic

CAS Registry Number

2243504-88-1

Verified (Sigma-Aldrich, BLD
Pharm)

Canonical SMILES

NS(=0)(=0)Cc1c(Br)c(Br)cccl

Primary machine-readable

string

Isomeric SMILES

NS(=0)(=0)Cclc(Br)c(Br)cccl

Achiral molecule

Molecular Formula

MW: 328.99 g/mol

InChl String

INChI=1S/C7H7Br2NO2S/c8-
6-2-1-3-7(9)5(6)4-
13(10,11)12/h1-3H,4H2,
(H2,10,11,12)

Standard InChl v1.06

Structural Visualization (Connectivity)

The following diagram illustrates the topological connectivity defined by the SMILES string,

highlighting the steric crowding at the ortho (2-position) and meta (3-position) bromine atoms.
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Figure 1: Topological connectivity of (2,3-Dibromophenyl)methanesulfonamide.[1] Note the
steric bulk introduced by the adjacent bromine atoms.

Part 2: Structural Analysis & Properties
The Methylene Linker Effect

Unlike direct benzenesulfonamides (

), the insertion of a methylene group (
) in this molecule fundamentally alters its physicochemical profile:

» Electronic Insulation: The methylene group breaks the conjugation between the aromatic ring
and the sulfonamide. This prevents the electron-withdrawing bromine atoms from
significantly lowering the

of the sulfonamide nitrogen.

» Flexibility: The
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carbon introduces a rotational degree of freedom, allowing the sulfonamide group to adopt
non-planar conformations relative to the phenyl ring, crucial for fitting into deep enzyme
pockets.

Steric Hindrance (2,3-Substitution)
The 2,3-dibromo substitution pattern creates a specific "molecular shape" distinct from the

more common 3,4- or 3,5-isomers.

» Ortho-Effect: The bromine at position 2 exerts steric pressure on the methylene linker,
restricting the rotational freedom of the

bond. This pre-organizes the molecule, potentially reducing the entropic penalty upon
binding to a target.

Part 3: Synthetic Pathways & Protocols

As an Application Scientist, | recommend the Sulfinyl Chloride Route for high-yield synthesis on
a gram scale. This method avoids the harsh conditions of direct chlorosulfonation, which often
leads to inseparable isomer mixtures due to the directing effects of the bromine atoms.

Recommended Workflow: Nucleophilic Substitution ->
Oxidation
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2,3-Dibromobenzyl Bromide
(Starting Material)

'

Step 1: Sulfination
Reagent: Na2S0O3, H2O/EtOH
Temp: Reflux, 4h

I

Intermediate:
Sodium (2,3-dibromophenyl)methanesulfonate

'

Step 2: Chlorination
Reagent: POCI3 or SOCI2
Temp: 0°C to RT

'

Intermediate:
(2,3-Dibromophenyl)methanesulfonyl chloride

'

Step 3: Amination
Reagent: NH3 (aq) or NH3/THF
Temp: 0°C

l

Product:
(2,3-Dibromophenyl)methanesulfonamide

Click to download full resolution via product page
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Figure 2: Step-wise synthetic pathway leveraging sodium sulfite substitution to ensure
regiochemical fidelity.

Detailed Protocol
Step 1: Formation of the Sulfonate Salt

o Dissolve: Suspend 2,3-dibromobenzyl bromide (1.0 eq) in a 1:1 mixture of Ethanol/Water.
» Reagent: Add Sodium Sulfite (

, 1.5 eq).

o Reaction: Reflux for 4-6 hours. The solution should become clear as the alkyl halide is
consumed.

o Workup: Concentrate under vacuum to remove ethanol. The sodium sulfonate salt may
precipitate; if not, use the aqueous concentrate directly in the next step or salt out with NaCl.

Step 2: Activation to Sulfonyl Chloride

o Chlorination: Treat the dry sulfonate salt with Phosphoryl Chloride (
, 3.0 eq) or Thionyl Chloride (
).

» Conditions: Heat to 60—80°C for 2 hours.

e Quench: Pour the reaction mixture onto crushed ice carefully to decompose excess reagent.

o Extraction: Extract the resulting sulfonyl chloride immediately with Dichloromethane (DCM).
Note: Sulfonyl chlorides are moisture sensitive; proceed quickly.

Step 3: Amination (Sulfonamide Formation)

o Amination: Add the DCM solution of sulfonyl chloride dropwise to a stirred solution of
Ammonium Hydroxide (28%

, excess) or ammonia in THF at 0°C.
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e Monitor: Stir at room temperature for 1 hour. Monitor by TLC (Ethyl Acetate/Hexane).

 Purification: Acidify carefully to pH 4-5 to precipitate the product, or extract with Ethyl
Acetate. Recrystallize from Ethanol/Water if necessary.

Part 4: Computational Integration (Docking &
Screening)

When incorporating this molecule into virtual screening libraries (e.g., Schrédinger Glide,
AutoDock Vina), ensure the following parameters are set correctly to account for the halogen
bonding potential.

Parameter Setting / Value Rationale

_ Accurately models the "sigma
Force Field OPLS3e / OPLS4 ]
hole" on Bromine.

The nitrogen is
1 (Sulfonamide
H-Bond Donors hybridized but planarized by

)

Strong acceptors for backbone

H-Bond Acceptors 2 (Sulfonyl Oxygens) ]
amides.
and
Rotatable Bonds 2
The 2,3-dibromo motif can
form orthogonal halogen
Halogen Bond Enabled )
bonds with carbonyl backbone
oxygens in the active site.
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e Scott, K. A,, et al. "Sulfonamides as Zinc Binding Groups in Metalloenzyme Inhibitors."
Journal of Medicinal Chemistry, 2020. (Contextual reference for sulfonamide utility).

e PubChem.Methanesulfonamide Structure and Derivatives. National Library of Medicine.
Available at: .

Disclaimer: This guide is for research purposes. Always verify spectral data (NMR, MS) of
synthesized compounds against the predicted structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Methanesulfonamide | Sigma-Aldrich [sigmaaldrich.com]

2. CAS#:133992-62-8 | 1-[5-Phenyl-1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]lethanone |
Chemsrc [chemsrc.com]

3. 1565690-82-5|(2-Bromo-5-methylphenyl)methanesulfonamide|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Technical Specification & Synthetic Utility: (2,3-
Dibromophenyl)methanesulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2680086/docs#technical-specification-synthetic-
utility-2-3-dibromophenyl-methanesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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